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Compound of Interest

Compound Name: Bombolitin IV

Cat. No.: B12784403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bombolitin IV is a cationic, amphipathic peptide belonging to the bombolitin family of

antimicrobial peptides (AMPs), originally isolated from the venom of the bumblebee

Megabombus pennsylvanicus.[1][2] Like other members of this family, Bombolitin IV exhibits

broad-spectrum antimicrobial activity by disrupting the integrity of microbial cell membranes,

leading to cell lysis and death.[1][2] Its mechanism of action makes it a subject of interest in the

development of novel antimicrobial agents to combat multidrug-resistant pathogens.

These application notes provide a comprehensive overview and detailed protocols for

conducting antimicrobial susceptibility testing (AST) with Bombolitin IV. The methodologies

described are based on established standards for testing cationic antimicrobial peptides, which

often require modifications to the conventional antibiotic susceptibility testing protocols.

Physicochemical Properties of Bombolitin IV
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Property Description Reference

Amino Acid Sequence

Ile-Asn-Ile-Lys-Asp-Ile-Leu-

Ala-Lys-Leu-Val-Lys-Val-Leu-

Gly-His-Val-NH2

[1]

Molecular Formula C88H158N22O20 Inferred from sequence

Appearance
Typically a white, lyophilized

powder when synthesized.

Solubility

Soluble in water and other

aqueous solutions. For stock

solutions, use of sterile,

deionized water is

recommended.

Stability

Generally stable under

physiological conditions.

Should be stored at -20°C or

lower in lyophilized form.

Reconstituted solutions should

be used promptly or aliquoted

and stored at -20°C to avoid

repeated freeze-thaw cycles.

Mechanism of Action
Bombolitin IV, as a cationic and amphipathic peptide, exerts its antimicrobial effect primarily

through direct interaction with and disruption of the microbial cell membrane. The proposed

mechanism involves a multi-step process:

Electrostatic Attraction: The positively charged residues of Bombolitin IV are initially

attracted to the negatively charged components of the microbial cell envelope, such as

lipopolysaccharides (LPS) in Gram-negative bacteria and teichoic acids in Gram-positive

bacteria.

Membrane Insertion: The hydrophobic face of the peptide facilitates its insertion into the lipid

bilayer of the cell membrane.
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Pore Formation: Upon reaching a critical concentration on the membrane, Bombolitin IV
monomers are thought to aggregate and form transmembrane pores or channels. This action

disrupts the membrane's structural integrity and permeability.

Cell Lysis: The formation of these pores leads to the leakage of essential intracellular

components, dissipation of the membrane potential, and ultimately, cell death.
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Preparation

Plate Setup

Inoculation & Incubation Analysis

Prepare Bombolitin IV
Stock Solution (1 mg/mL)

Add 50 µL Peptide
to Column 1

Prepare Microbial
Inoculum (0.5 McFarland)

Add 50 µL Inoculum
to Wells 1-11

Add 50 µL CAMHB
to all wells

Perform 2-fold
Serial Dilutions

Incubate at 37°C
for 18-24h

Determine MIC
(Lowest concentration
with no visible growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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